molecular formula C18H14N2O2S B10802203 3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione

3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione

Cat. No.: B10802203
M. Wt: 322.4 g/mol
InChI Key: RCEMQBSAGQMBNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-thia-1,12-diazapentacyclo[11.8.0.0²,¹⁰.0⁴,⁹.0¹⁵,²⁰]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a pentacyclic heterocyclic system containing sulfur (thia), nitrogen (diaza), and ketone (dione) functionalities. Its structure comprises a 21-membered ring system (henicosa) with fused aromatic and non-aromatic rings, including six double bonds (hexaene). The sulfur atom at position 3 and nitrogen atoms at positions 1 and 12 contribute to its electronic and steric properties.

Properties

IUPAC Name

3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2O2S/c21-16-15-12-7-3-4-8-13(12)23-18(15)20-14(19-16)9-10-5-1-2-6-11(10)17(20)22/h1-2,5-6,9H,3-4,7-8H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCEMQBSAGQMBNC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=C(C1)C3=C(S2)N4C(=CC5=CC=CC=C5C4=O)NC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3-thia-1,12-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-2(10),4(9),13,15,17,19-hexaene-11,21-dione is a complex organic compound known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological properties based on existing literature and research findings.

Molecular Formula and Weight

  • Molecular Formula : C21H18N2O5
  • Molecular Weight : 378.4 g/mol

Structural Features

The compound features a unique pentacyclic structure that contributes to its biological activity. The presence of sulfur and nitrogen atoms in the ring system enhances its interaction with biological targets.

Anticancer Properties

Research indicates that compounds within this structural class exhibit significant anticancer activity:

  • Mechanism of Action : The compound is believed to induce apoptosis in cancer cells by targeting specific pathways involved in cell survival and proliferation.
  • Case Studies :
    • A study demonstrated that derivatives of this compound showed cytotoxic effects against various cancer cell lines, including breast and lung cancer cells .
    • Another investigation highlighted its ability to inhibit tumor growth in xenograft models .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties:

  • In vitro Studies : Tests against a range of bacterial strains revealed that it possesses inhibitory effects comparable to standard antibiotics .
  • Mechanism : The antimicrobial action is attributed to disruption of bacterial cell membrane integrity and interference with metabolic processes.

Anti-inflammatory Effects

Evidence suggests that this compound may exert anti-inflammatory effects:

  • Research Findings : In animal models, administration of the compound resulted in reduced levels of pro-inflammatory cytokines .
  • Potential Applications : This activity suggests possible therapeutic applications in conditions characterized by chronic inflammation.

Summary of Biological Activities

Activity TypeEffectivenessReference
AnticancerInduces apoptosis
AntimicrobialInhibits bacterial growth
Anti-inflammatoryReduces cytokine levels

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pentacyclic Heterocycles

Compound Name Molecular Formula Molecular Weight Heteroatoms (S/N/O) Substituents Biological Activity Synthesis Method Crystal Data References
Target Compound (3-thia-1,12-diazapentacyclo...) C₁₈H₁₂N₂O₂S* 320.36* 1 S, 2 N, 2 O Diones (C11, C21) Not reported Unknown Not available N/A
3,22-Dioxa-11,14-diazapentacyclo... C₁₈H₁₄N₂O₄ 322.31 2 O, 2 N Diones (C4, C21) Not reported Single-crystal X-ray synthesis Chair piperazine, C–H···N interactions
18-Thia-6,14,16,19,20-pentaazapentacyclo... C₁₇H₁₄N₅O₂S 376.40 1 S, 5 N, 2 O Hydroxy, dione Not reported Chlorocarbonylsulfenyl chloride/Na₂CO₃ Not available
(19S)-19-Ethyl-19-hydroxy-7-nitro... (SN-38 analog) C₂₀H₁₅N₃O₆ 393.35 3 N, 6 O Nitro, ethyl, hydroxy Anticancer (camptothecin) Multi-step synthesis Not available
1,4-Benzodioxin-based fused bis-thiadiazole analogs Varies ~300–400 2 S, 2–4 N, 2 O Thiadiazole, benzodioxine α-Amylase/α-glucosidase inhibition Iodine-mediated cyclization Not available

Key Observations:

Heteroatom Influence: The target compound’s sulfur atom (vs. Compared to pentaaza systems (), fewer nitrogen atoms in the target compound could reduce basicity and hydrogen-bonding capacity.

Crystallographic Data :

  • The dioxa-diaza analog () adopts a chair conformation for the piperazine ring and stabilizes via C–H···N interactions (2.8030–3.376 Å), suggesting similar packing behavior for the target compound if synthesized .

Drug-Likeness :

  • Camptothecin derivatives () comply with Lipinski’s Rule of Five (molecular weight <500, LogP <5), suggesting the target compound (MW ~320) may also exhibit favorable pharmacokinetics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.